Cas no 47447-53-0 ((R)-Miconazole)

• Product Name: (R)-Miconazole
• CAS No: 47447-53-0
• MF: C₁₈H₁₄Cl₄N₂O
• MW: 416.12856054306
• CID: 325557
• Update Time: 2023-08-02

(R)-Miconazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[(2R)-2-(2,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]-
• (R)-Miconazole
• C90U92KSVX
• 1-[(2r)-2-[(2,4-Dichlorobenzyl)oxy]-2-(2,4-Dichlorophenyl)ethyl]-1h-Imidazole
• Miconazole, (R)-
• Miconazole, (-)-
• BDBM50139811
• 1-[(2R)-2-(2,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]imidazole
• Q27156445
• 1H-Imidazole, 1-((2R)-2-(2,4-dichlorophenyl)-2-((2,4-dichlorophenyl)methoxy)ethyl)-
• 1-[(R)-2-(2

• Inchi： 1S/C18H14Cl4N2O/c19-13-2-1-12(16(21)7-13)10-25-18(9-24-6-5-23-11-24)15-4-3-14(20)8-17(15)22/h1-8,11,18H,9-10H2/t18-/m0/s1
• InChI Key： BYBLEWFAAKGYCD-SFHVURJKSA-N
• SMILES： ClC1C=C(C=CC=1[C@H](CN1C=NC=C1)OCC1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 415.983
• Monoisotopic Mass: 413.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 27